N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide
• InChI: InChI=1S/C9H6ClN3OS/c10-6-3-1-2-4-7(6)12-9(14)8-5-11-15-13-8/h1-5H,(H,12,14)
• InChI Key: PZXGUFSRBZMHKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=NSN=C2)Cl
• Molecular Formula: C9H6ClN3OS
• Molecular Weight: 239.68 g/mol

Description

N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide, also known as CTIC, is a potent compound that has gained significant attention from the scientific community due to its potential applications in various fields. CTIC is a synthetic molecule that belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide exerts its biological activities by modulating various cellular pathways. In cancer cells, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in various types of cancer cells. This inhibition leads to a decrease in tumor growth and metastasis. In diabetes, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to activate the AMP-activated protein kinase pathway, which regulates glucose metabolism and improves insulin sensitivity.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to have various biochemical and physiological effects, depending on the target cell or tissue. In cancer cells, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to induce cell cycle arrest and apoptosis, leading to a decrease in tumor growth. In diabetes, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to improve glucose metabolism and insulin sensitivity, leading to a decrease in blood glucose levels. In insects, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to disrupt the nervous system, leading to paralysis and death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide in lab experiments is its high potency and selectivity, which allows for the study of specific cellular pathways. However, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are various future directions for the study of N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide, including the development of more efficient synthesis methods, the identification of new biological targets, and the optimization of its pharmacokinetic properties. In addition, the use of N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects. Overall, the study of N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has the potential to lead to the development of new drugs and therapies for various diseases and to contribute to the advancement of material science and agriculture.

Synthesis Methods

N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide can be synthesized using various methods, including the reaction of 2-chlorobenzoyl isothiocyanate with hydrazine hydrate followed by cyclization with thiosemicarbazide. Another method involves the reaction of 2-chlorobenzoyl chloride with thiosemicarbazide, followed by cyclization with sodium hydroxide.

Scientific Research Applications

N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In the medical field, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In agriculture, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been shown to have herbicidal and insecticidal properties, making it a potential candidate for crop protection. In material science, N-(2-chlorophenyl)-1,2,5-thiadiazole-3-carboxamide has been used as a precursor for the synthesis of various materials, including metal-organic frameworks and luminescent materials.